Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate
• InChI: InChI=1S/C10H14ClN3O2/c1-4-16-9(15)7-6-12-10(14(2)3)13-8(7)5-11/h6H,4-5H2,1-3H3
• InChI Key: AAIQFFVNNPEBPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1CCl)N(C)C
• Molecular Formula: C10H14ClN3O2
• Molecular Weight: 243.69 g/mol

Description

“Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of “Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate” would likely consist of a pyrimidine ring substituted with an ethyl carboxylate group, a chloromethyl group, and a dimethylamino group.

Chemical Reactions Analysis

The chemical reactivity of “Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate” would likely be influenced by the electron-withdrawing carboxylate group and the electron-donating dimethylamino group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate” would depend on its specific structure. For example, the presence of polar groups like carboxylate and dimethylamino could influence its solubility.

Scientific Research Applications

Synthesis and Biological Activity

Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate serves as a precursor in the synthesis of novel pyrimidine derivatives with significant cardiotonic activity. The research by Dorigo et al. (1996) explores the synthesis of ethyl or methyl 4-substituted or unsubstituted 2-(dimethylamino)-5-pyrimidinecarboxylates. These compounds were evaluated for their cardiotonic activity in guinea pig atria, revealing compound 28 as a potent positive inotropic agent. This study emphasizes the compound's potential in the development of new cardiotonic agents, indicating its importance in medicinal chemistry (Dorigo et al., 1996).

Antimicrobial and Anti-inflammatory Applications

Another application is highlighted in the synthesis of ethyl-2-amino-4-chloro-6-(2, 4, 6 trichloro phenyl amino) pyrimidine-5-carboxylate and its derivatives. These compounds have shown promising antibacterial, antifungal, and anti-inflammatory activities, showcasing the compound's role in creating new therapeutic agents (A.S.Dongarwar et al., 2011).

Chemical Transformations and Synthesis of Novel Compounds

Shutalev et al. (2008) describe an unprecedented base-promoted cascade transformation of a pyrimidinone derivative, including ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, into a novel tricyclic compound. This study demonstrates the chemical versatility of pyrimidine derivatives and their potential to form complex molecules, which could be of interest in the development of novel compounds with unique properties (Shutalev et al., 2008).

Safety And Hazards

The safety and hazards of “Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate” would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The study of pyrimidine derivatives is a vibrant field due to their wide range of biological activities. Future research on “Ethyl 4-(chloromethyl)-2-(dimethylamino)pyrimidine-5-carboxylate” could explore its potential applications in medicine or other fields.